Cas no 55035-39-7 (1H-Inden-5-ol,4,6-dicyclopentyl-2,3-dihydro-1,1,3,3-tetramethyl-)

• Product Name: 1H-Inden-5-ol,4,6-dicyclopentyl-2,3-dihydro-1,1,3,3-tetramethyl-
• CAS No: 55035-39-7
• MF: C₂₃H₃₄O
• MW: 326.515467166901
• CID: 368962
• PubChem ID: 3016929
• Update Time: 2025-04-19

1H-Inden-5-ol,4,6-dicyclopentyl-2,3-dihydro-1,1,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-5-ol,4,6-dicyclopentyl-2,3-dihydro-1,1,3,3-tetramethyl-
• 4,6-dicyclopentyl-1,1,3,3-tetramethyl-2H-inden-5-ol
• 4,6-dicyclopentyl-1,1,3,3-tetramethylindan-5-ol
• 4,6-dicyclopentyl-1,1,3,3-tetramethyl-2,3-dihydro-1H-inden-5-ol
• 55035-39-7
• DTXSID20203576
• SCHEMBL11695603
• EINECS 259-445-6
• NS00033228

• Inchi： 1S/C23H34O/c1-22(2)14-23(3,4)20-18(22)13-17(15-9-5-6-10-15)21(24)19(20)16-11-7-8-12-16/h13,15-16,24H,5-12,14H2,1-4H3
• InChI Key： AQAKSSZDOPQCQK-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=1C1CCCC1)C(C)(C)CC2(C)C)C1CCCC1

Computed Properties

• Exact Mass: 326.26112
• Monoisotopic Mass: 326.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.018
• Boiling Point: 348°C at 760 mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.545
• PSA: 20.23